7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile

• Molecular Formula: C9H4N6O2
• Molecular Weight: 228.17 g/mol
• IUPAC Name: 7-amino-2,4-dioxo-1H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile
• InChI: InChI=1S/C9H4N6O2/c10-1-3-4(2-11)6(12)13-7-5(3)8(16)15-9(17)14-7/h(H4,12,13,14,15,16,17)
• InChI Key: TYXQOPKFPGZANV-UHFFFAOYSA-N
• Isomeric SMILES: C(#N)C1=C2C(=NC(=O)NC2=O)NC(=C1C#N)N
• SMILES: C(#N)C1=C(C(=NC2=C1C(=O)NC(=O)N2)N)C#N

Description

7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile, also known as PP2A inhibitor, is a chemical compound that has been extensively studied in the field of cancer research. It is a potent inhibitor of protein phosphatase 2A (PP2A), a critical enzyme that regulates various cellular processes, including cell growth, division, and apoptosis.

Scientific Research Applications

7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile inhibitor has been extensively studied for its potential therapeutic applications in cancer treatment. It has been shown to inhibit the growth and proliferation of various cancer cell lines, including breast, prostate, lung, and colon cancer. 7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile inhibitor has also been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical models.

Mechanism of Action

7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile inhibitor exerts its anticancer effects by inhibiting the activity of 7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile, a critical enzyme that regulates various cellular processes, including cell growth, division, and apoptosis. 7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile inhibitor binds to the catalytic subunit of 7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile, preventing its dephosphorylation activity. This leads to the accumulation of phosphorylated proteins that regulate cell cycle progression and apoptosis, ultimately resulting in the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects
7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile inhibitor has been shown to induce apoptosis and cell cycle arrest in cancer cells, leading to the inhibition of cancer cell growth and proliferation. It has also been shown to enhance the efficacy of chemotherapy and radiation therapy in preclinical models. However, 7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile inhibitor may also have off-target effects on other cellular processes, leading to potential toxicity and adverse effects.

Advantages and Limitations for Lab Experiments

7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile inhibitor is a potent and selective inhibitor of 7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile, making it a valuable tool for studying the role of 7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile in various cellular processes. However, its potential off-target effects and toxicity may limit its use in certain experimental settings. Additionally, the synthesis of 7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile inhibitor is a multi-step process that requires expertise in organic chemistry and may be challenging for some researchers.

Future Directions

May include the development of more potent and selective inhibitors of 7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile, the investigation of combination therapies with 7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile inhibitor and other anticancer agents, and the identification of biomarkers that predict sensitivity to 7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile inhibition. Additionally, the potential off-target effects and toxicity of 7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile inhibitor need to be further studied to ensure its safety and efficacy in humans.

Synthesis Methods

The synthesis of 7-amino-2,4-dioxo-8H-pyrido[2,3-d]pyrimidine-5,6-dicarbonitrile inhibitor involves a multi-step process that starts with the reaction of 2-amino-4,6-dichloropyrimidine with ethyl cyanoacetate, followed by the reaction with malononitrile and ammonium acetate. The resulting product is then subjected to various purification techniques, such as recrystallization and column chromatography, to obtain the final product in high purity.